Cas no 2411305-72-9 (N-{4-[4-hydroxy-4-(propan-2-yl)piperidine-1-carbonyl]phenyl}prop-2-enamide)

• Product Name: N-{4-[4-hydroxy-4-(propan-2-yl)piperidine-1-carbonyl]phenyl}prop-2-enamide
• CAS No: 2411305-72-9
• MF: C₁₈H₂₄N₂O₃
• MW: 316.394764900208
• CID: 6376853
• PubChem ID: 154802652
• Update Time: 2025-10-31

N-{4-[4-hydroxy-4-(propan-2-yl)piperidine-1-carbonyl]phenyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3664805106
• N-{4-[4-hydroxy-4-(propan-2-yl)piperidine-1-carbonyl]phenyl}prop-2-enamide
• 2411305-72-9
• EN300-26580922

• Inchi： 1S/C18H24N2O3/c1-4-16(21)19-15-7-5-14(6-8-15)17(22)20-11-9-18(23,10-12-20)13(2)3/h4-8,13,23H,1,9-12H2,2-3H3,(H,19,21)
• InChI Key： YJPDILYORNEZJL-UHFFFAOYSA-N
• SMILES： OC1(C(C)C)CCN(C(C2C=CC(=CC=2)NC(C=C)=O)=O)CC1

Computed Properties

• Exact Mass: 316.17869263g/mol
• Monoisotopic Mass: 316.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.6Ų

Additional information on N-{4-[4-hydroxy-4-(propan-2-yl)piperidine-1-carbonyl]phenyl}prop-2-enamide

Professional Introduction to Compound with CAS No. 2411305-72-9 and Product Name: N-{4-[4-hydroxy-4-(propan-2-yl)piperidine-1-carbonyl]phenyl}prop-2-enamide

The compound with CAS No. 2411305-72-9 and the product name N-{4-[4-hydroxy-4-(propan-2-yl)piperidine-1-carbonyl]phenyl}prop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure, characterized by a piperidine ring and an amide functional group, positions it as a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of a hydroxy group and a propan-2-yl substituent in the piperidine ring of this compound suggests potential interactions with biological targets, making it an attractive scaffold for medicinal chemistry. The phenyl moiety attached to the amide group further enhances its structural diversity, allowing for diverse pharmacological effects.

Current research in pharmaceutical chemistry emphasizes the importance of rational drug design, where the structural features of a compound are carefully tailored to optimize its biological activity. The compound in question exhibits a well-balanced distribution of polar and non-polar regions, which is crucial for its solubility and membrane permeability. These properties are essential for ensuring effective absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical factors in drug development.

Recent studies have highlighted the role of piperidine derivatives in the treatment of neurological disorders, cardiovascular diseases, and cancer. The N-{4-[4-hydroxy-4-(propan-2-yl)piperidine-1-carbonyl]phenyl}prop-2-enamide structure aligns well with this trend, as it incorporates functional groups known to interact with enzymes and receptors involved in these pathologies. For instance, the hydroxy group can participate in hydrogen bonding interactions, while the propan-2-yl substituent may influence the compound's metabolic stability.

The amide functionality is particularly noteworthy, as it is a common pharmacophore in many drugs due to its ability to form hydrogen bonds with biological targets. In this compound, the amide group is linked to a phenyl ring, which can further enhance binding affinity through π-stacking interactions. These interactions are often observed in protein-ligand binding studies and can contribute significantly to the compound's overall efficacy.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. Molecular docking simulations have been particularly useful in evaluating how this compound might interact with specific proteins or enzymes. Preliminary results suggest that it may exhibit inhibitory activity against targets relevant to inflammation and oxidative stress, which are key mechanisms underlying many chronic diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the piperidine ring, introduction of the hydroxy group, and installation of the amide bond. Each step must be meticulously controlled to avoid unwanted side reactions that could compromise the compound's integrity. Recent advancements in synthetic methodologies have made it possible to achieve these objectives more efficiently than ever before.

In addition to its potential therapeutic applications, this compound may also serve as a valuable tool for research purposes. Its unique structure allows chemists to explore new chemical space, potentially leading to discoveries of novel drug candidates with improved properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible benefits for patients worldwide.

The regulatory landscape for new drug development continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. As such, compounds like this one must undergo comprehensive characterization before they can be considered for clinical use. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography play crucial roles in confirming their identity and purity.

Future research directions may focus on exploring analogs of this compound that exhibit enhanced pharmacological profiles or reduced toxicity. By modifying specific structural features—such as adjusting the length or substitution pattern of side chains—scientists can fine-tune their biological activity. This iterative process is central to modern drug discovery efforts aimed at developing next-generation therapeutics.

The integration of machine learning algorithms into drug design has revolutionized how compounds are screened for potential activity. These tools can analyze vast datasets quickly, identifying promising candidates based on patterns that might not be apparent through traditional methods alone. As computational power continues to grow, so too will our ability to predict how new compounds will behave biologically.

In conclusion,N-{4-[4-hydroxy-4-(propan-2-yl)piperidine-1-carbonyl]phenyl}prop-2-enamide represents an exciting development in pharmaceutical chemistry with significant implications for human health. Its unique structural features make it a compelling candidate for further investigation into treating various diseases while serving as a foundation for future discoveries within medicinal chemistry.